Cas no 2094243-98-6 (3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluorobutanoic acid)
3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluorobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-4,4,4-trifluorobutanoic acid
- EN300-624065
- 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluorobutanoic acid
- AKOS033755210
- 2094243-98-6
- 3-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-4,4,4-trifluorobutanoic acid
-
- Inchi: 1S/C20H18F3NO4/c21-20(22,23)12(9-18(25)26)10-24-19(27)28-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17H,9-11H2,(H,24,27)(H,25,26)
- InChI Key: WLPOYIJMUWDEQY-UHFFFAOYSA-N
- SMILES: FC(C(CC(=O)O)CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F
Computed Properties
- Exact Mass: 393.11879254g/mol
- Monoisotopic Mass: 393.11879254g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 546
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 75.6Ų
3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluorobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-624065-1.0g |
3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluorobutanoic acid |
2094243-98-6 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Aaron | AR01EL92-50mg |
3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluorobutanoic acid |
2094243-98-6 | 95% | 50mg |
$519.00 | 2025-02-14 | |
| Aaron | AR01EL92-100mg |
3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluorobutanoic acid |
2094243-98-6 | 95% | 100mg |
$761.00 | 2025-02-14 | |
| Aaron | AR01EL92-250mg |
3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluorobutanoic acid |
2094243-98-6 | 95% | 250mg |
$1075.00 | 2025-02-14 | |
| Aaron | AR01EL92-500mg |
3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluorobutanoic acid |
2094243-98-6 | 95% | 500mg |
$1680.00 | 2025-02-14 | |
| Aaron | AR01EL92-1g |
3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluorobutanoic acid |
2094243-98-6 | 95% | 1g |
$2147.00 | 2025-02-14 | |
| Aaron | AR01EL92-2.5g |
3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluorobutanoic acid |
2094243-98-6 | 95% | 2.5g |
$4185.00 | 2025-02-14 | |
| Aaron | AR01EL92-5g |
3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluorobutanoic acid |
2094243-98-6 | 95% | 5g |
$6179.00 | 2023-12-15 | |
| Aaron | AR01EL92-10g |
3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluorobutanoic acid |
2094243-98-6 | 95% | 10g |
$9149.00 | 2023-12-15 | |
| 1PlusChem | 1P01EL0Q-50mg |
3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluorobutanoic acid |
2094243-98-6 | 95% | 50mg |
$506.00 | 2023-12-19 |
3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluorobutanoic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluorobutanoic acid
Comprehensive Overview of 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluorobutanoic acid (CAS No. 2094243-98-6)
3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluorobutanoic acid (CAS No. 2094243-98-6) is a specialized fluorinated organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a trifluorobutanoic acid moiety, makes it invaluable for applications requiring controlled reactivity and stability. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "trifluoromethylated building blocks," highlighting its relevance in modern drug discovery and biomaterial engineering.
The compound's CAS No. 2094243-98-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its Fmoc group is particularly notable for its role in solid-phase peptide synthesis (SPPS), a technique dominating recent discussions due to advancements in mRNA therapeutics and peptide-based vaccines. Users often inquire about "how to remove Fmoc groups efficiently" or "trifluoromethylated analogs in medicinal chemistry," reflecting its intersection with cutting-edge science.
From a synthetic perspective, 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluorobutanoic acid offers exceptional versatility. The trifluoromethyl (CF3) group enhances metabolic stability and lipophilicity, traits highly sought after in the development of bioactive molecules. This aligns with trending topics like "fluorine in drug design" and "improving drug half-life," which are frequently explored in academic and industrial forums.
Quality control and analytical characterization of this compound involve techniques such as HPLC, NMR, and mass spectrometry, addressing common user queries like "purity standards for Fmoc derivatives." Its storage recommendations (e.g., 2-8°C under inert atmosphere) are also frequently searched, underscoring its sensitivity to environmental factors.
In summary, CAS No. 2094243-98-6 represents a bridge between traditional peptide chemistry and innovative pharmaceutical applications. Its design caters to the growing demand for fluorinated bioactive compounds, while its Fmoc protection ensures compatibility with automated synthesis platforms—a hot topic in the era of high-throughput screening and AI-driven molecular design.
2094243-98-6 (3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluorobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)